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Abstract

Demethyl calyciphylline A is a naturally occurring alkaloid belonging to the complex family of
Daphniphyllum alkaloids. Isolated from the fruits of Daphniphyllum longeracemosum K.
Rosenthal, this compound is part of a structurally diverse class of natural products that have
garnered significant interest from the scientific community.[1][2][3] This technical guide provides
a detailed overview of the known physical and chemical properties of Demethyl calyciphylline
A, alongside available information on its biological activities. Due to the limited specific data
exclusively for Demethyl calyciphylline A, this document also draws upon the broader context
of calyciphylline A-type alkaloids to provide a comprehensive understanding. All quantitative
data are presented in structured tables, and relevant experimental workflows are visualized
using Graphviz diagrams.

Physicochemical Properties

The physical and chemical properties of Demethyl calyciphylline A are summarized below.
There is a discrepancy in the reported molecular formula in the available literature, with some
sources indicating C22H29NO and others C22H29NO4. The data presented here is based on
the most frequently cited information. Further structural elucidation is required for definitive

confirmation.
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Property Value Reference
Molecular Formula C22H29NO [4]
Molecular Weight 371.47 g/mol [4]
Physical Description Powder [4]

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [4]
Acetate, DMSO, Acetone

-20°C for 3 years; 4°C for 2
Storage (Powder) [4]
years

-80°C for 6 months; -20°C for 1
Storage (In solvent) [4]
month

Table 1: Physical and Chemical Properties of Demethyl Calyciphylline A

Note: Specific quantitative data for melting point, boiling point, and spectroscopic
characteristics (NMR, HR-MS, specific rotation) for Demethyl calyciphylline A are not yet
available in the public domain and require access to the primary literature describing its
isolation and characterization.

Isolation and Purification

Demethyl calyciphylline A is a natural product extracted from the fruits of the plant
Daphniphyllum longeracemosum K. Rosenthal.[1][2] While the specific, detailed protocol for the
isolation and purification of Demethyl calyciphylline A is not yet publicly available, a general
workflow for the isolation of alkaloids from plant material can be conceptualized. This process
typically involves extraction, acid-base partitioning, and chromatographic separation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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